Cas no 18527-22-5 (2-(3-Chlorophenyl)sulfanylacetonitrile)

• Product Name: 2-(3-Chlorophenyl)sulfanylacetonitrile
• CAS No: 18527-22-5
• MF: C₈H₆ClNS
• MW: 183.657939434052
• MDL: MFCD16835766
• CID: 2676245
• Update Time: 2025-10-29

2-(3-Chlorophenyl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)sulfanylacetonitrile
• Acetonitrile, 2-[(3-chlorophenyl)thio]-
• [(3-Chlorophenyl)thio]acetonitrile
• 2-[(3-chlorophenyl)sulfanyl]acetonitrile
• 2-(3-Chlorophenyl)sulfanylacetonitrile

• MDL： MFCD16835766
• Inchi： 1S/C8H6ClNS/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
• InChI Key： GHHDWNWISOJDOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 49.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(3-Chlorophenyl)sulfanylacetonitrile

Introduction to 2-(3-Chlorophenyl)sulfanylacetonitrile (CAS No. 18527-22-5)

2-(3-Chlorophenyl)sulfanylacetonitrile, also known by its CAS number 18527-22-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiophenyl group and a cyano group, making it an intriguing candidate for various applications in drug discovery and development.

The chemical formula of 2-(3-Chlorophenyl)sulfanylacetonitrile is C₉H₇ClNS, and it has a molecular weight of approximately 194.67 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a wide range of experimental conditions.

In recent years, the study of 2-(3-Chlorophenyl)sulfanylacetonitrile has been driven by its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways that are often dysregulated in cancer and other diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-cancer properties of 2-(3-Chlorophenyl)sulfanylacetonitrile. The researchers found that the compound exhibited significant cytotoxic effects against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth.

Beyond its potential as an anti-cancer agent, 2-(3-Chlorophenyl)sulfanylacetonitrile has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2020 reported that the compound could protect neuronal cells from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmarks of diseases such as Alzheimer's and Parkinson's. These findings suggest that 2-(3-Chlorophenyl)sulfanylacetonitrile may have neuroprotective properties that could be harnessed for therapeutic benefit.

The structural features of 2-(3-Chlorophenyl)sulfanylacetonitrile, particularly the presence of the thiophenyl group and the cyano group, contribute to its biological activity. The thiophenyl group can interact with specific protein targets through hydrophobic interactions, while the cyano group can participate in hydrogen bonding or act as an electron-withdrawing group, affecting the overall conformation and reactivity of the molecule. These properties make it an attractive scaffold for further chemical modifications to optimize its pharmacological profile.

In addition to its biological activities, 2-(3-Chlorophenyl)sulfanylacetonitrile has been used as a synthetic intermediate in organic synthesis. Its reactivity and functional groups allow it to be readily modified through various chemical reactions, such as nucleophilic substitution, coupling reactions, and reduction reactions. This versatility makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities.

The safety profile of 2-(3-Chlorophenyl)sulfanylacetonitrile is another important consideration for its use in pharmaceutical research. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety. Researchers should consult material safety data sheets (MSDS) for detailed information on handling and disposal procedures.

In conclusion, 2-(3-Chlorophenyl)sulfanylacetonitrile (CAS No. 18527-22-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.